Cas no 120904-46-3 (6,8,14-Eicosatrienoicacid, 5,12-dihydroxy-, (5S,6Z,8E,12S,14Z)-)

• Product Name: 6,8,14-Eicosatrienoicacid, 5,12-dihydroxy-, (5S,6Z,8E,12S,14Z)-
• CAS No: 120904-46-3
• MF: C₂₀H₃₄O₄
• MW: 338.481566905975
• CID: 177811
• PubChem ID: 6439070
• Update Time: 2025-04-19

6,8,14-Eicosatrienoicacid, 5,12-dihydroxy-, (5S,6Z,8E,12S,14Z)- Chemical and Physical Properties

Names and Identifiers

• 6,8,14-Eicosatrienoicacid, 5,12-dihydroxy-, (5S,6Z,8E,12S,14Z)-
• 5,12-dihydroxy-6,8,14-eicosatrienoic acid
• 10,11-dihydroleukotriene B4
• (5S,6Z,8E,12S,14Z)-5,12-dihydroxyicosa-6,8,14-trienoic acid
• CHEBI:134444
• 6,8,14-Eicosatrienoic acid, 5,12-dihydroxy-, (S-(R*,R*-(Z,E,Z)))-
• (5S,6Z,8E,12S,14Z)-5,12-Dihydroxy-6,8,14-eicosatrienoic acid
• 10,11-Dihydro-ltb4
• 120904-46-3
• DHLTB4
• DTXSID301183688

• Inchi： 1S/C20H34O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-9,11,15,18-19,21-22H,2-5,10,12-14,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,15-11-/t18-,19-/m1/s1
• InChI Key： NKUPFHTVILUPKF-GWURPDJQSA-N
• SMILES： O[C@H](C/C=C\CCCCC)CC/C=C/C=C\[C@H](CCCC(=O)O)O

Computed Properties

• Exact Mass: 338.24600
• Monoisotopic Mass: 338.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.025
• Boiling Point: 525.8°Cat760mmHg
• Flash Point: 285.9°C
• Refractive Index: 1.514
• PSA: 77.76000
• LogP: 4.38230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosatrienoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosatrienoic acids